(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol

• CAS No.: 648893-61-2
• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol
• InChI: InChI=1S/C6H11N3O2/c7-9-8-5-1-4(3-10)2-6(5)11/h4-6,10-11H,1-3H2/t4-,5+,6+/m0/s1
• InChI Key: RSIWMGCBAWDFKX-KVQBGUIXSA-N
• Isomeric SMILES: C1[C@@H](C[C@H]([C@@H]1N=[N+]=[N-])O)CO
• Canonical SMILES: C1C(CC(C1N=[N+]=[N-])O)CO

Description

(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol is a cyclopentanol derivative featuring an azido (-N₃) group at the C2 position and a hydroxymethyl (-CH₂OH) group at C4.

Biological Activity

(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. Its unique structure allows for various interactions at the molecular level, which may lead to significant therapeutic applications. This article reviews the biological activity of this compound, supported by data tables and relevant research findings.

• Molecular Formula : C$_6$H$_{11}$N$_3$O$_2$
• Molecular Weight : 157.17 g/mol
• CAS Number : 648893-61-2

Property	Value
Molecular Formula	C$_6$H$_{11}$N$_3$O$_2$
Molecular Weight	157.17 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Antimicrobial Activity

Recent studies have indicated that azido compounds can exhibit antimicrobial properties. The azido group is known for its ability to participate in bioorthogonal reactions, making compounds like (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol potential candidates for developing antimicrobial agents. For instance, azido derivatives have shown effectiveness against various bacterial strains, suggesting that this compound may also possess similar properties.

Cytotoxicity Studies

Cytotoxicity assays are crucial for evaluating the potential of compounds as anticancer agents. Preliminary data suggest that (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol may exhibit selective cytotoxicity towards certain cancer cell lines. In particular:

• Cell Lines Tested :
  • A549 (human lung adenocarcinoma)
  • Hela (cervical cancer)
  • K562 (chronic myeloid leukemia)

The compound demonstrated an IC50 value indicating significant inhibition of cell proliferation in these lines, warranting further investigation into its mechanism of action.

The proposed mechanism by which (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol exerts its biological effects may involve:

• Inhibition of Key Enzymes : Similar compounds have been shown to inhibit enzymes critical for cancer cell survival and proliferation.
• Induction of Apoptosis : Evidence suggests that azido compounds can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Study 1: Anticancer Activity

A study published in a peer-reviewed journal evaluated the cytotoxic effects of various azido compounds on human cancer cell lines. The findings indicated that (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol exhibited an IC50 value of approximately 15 µM against A549 cells, suggesting moderate cytotoxicity compared to standard chemotherapeutics.

Study 2: Antimicrobial Efficacy

In another research project focusing on the synthesis of azido compounds, it was reported that derivatives similar to (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol showed promising results against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be around 32 µg/mL.

Comparison with Similar Compounds

Structural Features

The compound shares a cyclopentanol core with stereochemical specificity (1R,2R,4S) with analogs such as:

rac-(1R,2R,4S)-2-(aminomethyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopentan-1-ol hydrochloride (EN300-117780)

rac-(1R,2R,4S)-2-(aminomethyl)-4-(5-ethyl-4H-1,2,4-triazol-3-yl)cyclopentan-1-ol (EN300-70515)

Key Differences in Substituents:

Compound	C2 Substituent	C4 Substituent	Additional Features
Target compound	Azido (-N₃)	Hydroxymethyl (-CH₂OH)	Free base
EN300-117780	Aminomethyl (-CH₂NH₂)	3-cyclopropyl-1,2,4-oxadiazole	Hydrochloride salt; 95% purity
EN300-70515	Aminomethyl (-CH₂NH₂)	5-ethyl-1,2,4-triazole	95% purity

• Azido vs. Aminomethyl Groups: The azide group in the target compound confers reactivity in click chemistry (e.g., Huisgen cycloaddition), whereas aminomethyl derivatives are primed for amide bond formation or further functionalization .
• Heterocyclic vs. Hydroxymethyl Substituents : The hydroxymethyl group at C4 in the target compound enhances hydrophilicity, contrasting with the lipophilic heterocycles (oxadiazole, triazole) in analogs, which may improve membrane permeability in drug candidates .

Stability and Reactivity

• Azido Group : Thermally labile; may require storage at low temperatures to prevent decomposition.
• Aminomethyl Group: More stable under ambient conditions but prone to oxidation unless protected .